Cas no 1350475-35-2 (Diethyl 5,5-dicyanononanedioate)

• Product Name: Diethyl 5,5-dicyanononanedioate
• CAS No: 1350475-35-2
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 1091030
• PubChem ID: 73554365
• Update Time: 2025-04-20

Diethyl 5,5-dicyanononanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5,5-dicyanononanedioate
• Diethyl5,5-dicyanononanedioate
• DB-254441
• 1350475-35-2
• 1,9-DIETHYL 5,5-DICYANONONANEDIOATE
• W10648
• DTXSID701231819
• 5,5-Dicyano-nonanedioic acid diethyl ester
• Nonanedioic acid, 5,5-dicyano-, 1,9-diethyl ester

• MDL： MFCD21362391
• Inchi： 1S/C15H22N2O4/c1-3-20-13(18)7-5-9-15(11-16,12-17)10-6-8-14(19)21-4-2/h3-10H2,1-2H3
• InChI Key： ZDVJFUYKTROELE-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C#N)(C#N)CCCC(=O)OCC)=O

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų